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Compound of Interest

Compound Name: Echinocystic Acid

Cat. No.: B1671084 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Echinocystic acid is a natural pentacyclic triterpenoid saponin found in various plants,

including Gleditsia sinensis and Eclipta prostrata.[1][2] It has garnered significant interest within

the scientific community due to its diverse pharmacological activities, including anti-

inflammatory, antioxidant, anti-tumor, and neuroprotective effects.[2][3][4][5][6] Proper

preparation of a stable, concentrated stock solution is a critical first step for in vitro and in vivo

studies to ensure accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO)

is a common solvent for dissolving Echinocystic acid for research purposes.[2][5][7] This

document provides a detailed protocol for the preparation, storage, and handling of

Echinocystic acid stock solutions in DMSO.

Physicochemical Properties of Echinocystic Acid
A summary of the key physicochemical properties of Echinocystic acid is presented in the

table below. This information is essential for accurate stock solution preparation and

concentration calculations.
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Property Value Source

Molecular Formula C₃₀H₄₈O₄ [1][5][7][8]

Molecular Weight 472.70 g/mol [1][8][9]

CAS Number 510-30-5 [1][8][9]

Appearance White to off-white powder [5][9]

Solubility in DMSO ≥ 100 mg/mL (211.55 mM) [5]

94 mg/mL (198.85 mM) [10]

89 mg/mL (188.27 mM) [11]

30 mg/mL [7]

Solubility in Water < 0.1 mg/mL (insoluble) [5]

Note: The solubility of Echinocystic acid in DMSO can vary between different suppliers and

batches. It is recommended to perform a small-scale solubility test if a very high concentration

is required.

Experimental Protocol: Preparing a 100 mM
Echinocystic Acid Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Echinocystic acid in

DMSO. This concentration is a common starting point for serial dilutions to achieve desired

working concentrations for various assays.

Materials:

Echinocystic acid powder (purity ≥95%)

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Analytical balance
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Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of Echinocystic acid:

To prepare 1 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.1 mol/L x 0.001 L x 472.70 g/mol x 1000 mg/g = 47.27 mg

Weighing Echinocystic Acid:

Carefully weigh out 47.27 mg of Echinocystic acid powder using an analytical balance

and place it into a sterile amber microcentrifuge tube.

Note: Using amber tubes is recommended to protect the compound from light degradation,

although specific light sensitivity data for Echinocystic acid in solution is not extensively

documented.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the Echinocystic acid powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

A clear solution should be obtained. If the compound does not fully dissolve, gentle

warming of the tube to 37°C and/or brief sonication in an ultrasonic bath can aid in

dissolution.[5]

Storage of the Stock Solution:
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Once fully dissolved, the stock solution should be aliquoted into smaller volumes in sterile,

amber cryovials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

The stability of the stock solution is reported to be up to 1 year when stored at -20°C and

up to 2 years at -80°C.[9]

Summary of Stock Solution Preparation and Storage:

Parameter Recommendation

Solvent Anhydrous DMSO

Recommended Concentration 10-100 mM

Storage Temperature -20°C or -80°C

Storage Duration Up to 1 year at -20°C; Up to 2 years at -80°C[9]

Handling Aliquot to avoid repeated freeze-thaw cycles.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Echinocystic acid stock

solution.
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Preparation

Storage
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Add Anhydrous DMSO
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Store at -20°C or -80°C
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Workflow for preparing Echinocystic acid stock solution.

Signaling Pathway: Inhibition of JNK Signaling by
Echinocystic Acid
Echinocystic acid has been shown to exert its neuroprotective, anti-apoptotic, and anti-

inflammatory effects by inhibiting the c-Jun N-terminal kinase (JNK) signaling pathway.[3] The

diagram below provides a simplified overview of this mechanism.
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Inhibition of the JNK signaling pathway by Echinocystic acid.

Disclaimer: This protocol is intended for research use only. Please consult the relevant Safety

Data Sheet (SDS) for Echinocystic acid and DMSO before handling. Always wear appropriate

personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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